Cas no 220218-58-6 (Tert-Butyl 3-Hydroxy-4-(Hydroxymethyl)Piperidine-1-Carboxylate)

• Product Name: Tert-Butyl 3-Hydroxy-4-(Hydroxymethyl)Piperidine-1-Carboxylate
• CAS No: 220218-58-6
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• MDL: MFCD24466898
• CID: 4639886
• PubChem ID: 15481060
• Update Time: 2025-05-20

Tert-Butyl 3-Hydroxy-4-(Hydroxymethyl)Piperidine-1-Carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-4-(hydroxyMethyl)piperidine-1-carboxylate
• Tert-Butyl 3-Hydroxy-4-(Hydroxymethyl)Piperidine-1-Carboxylate(WX641078)
• tert-butyl (3R,4S)-3-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate
• 1-tert-butoxycarbonyl-3-hydroxy-4-hydroxymethylpiperidine
• EN300-6943060
• SB22751
• 1,1-Dimethylethyl 3-hydroxy-4-(hydroxymethyl)-1-piperidinecarboxylate
• trans-3-hydroxy-4-hydroxymethylpiperidine-1-carboxylic acid tert-butyl ester
• SCHEMBL651970
• 3-hydroxy-4-hydroxymethyl-piperidine-1-carboxylic acid tert-butyl ester
• AS-71414
• 1-Boc-3-hydroxy-4-(hydroxymethyl)piperidine
• 220218-58-6
• ULXATPSIGBJTPI-UHFFFAOYSA-N
• 2920219-85-6
• AKOS023566665
• CS-0047373
• VIA21858
• tert-butyl3-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate
• MFCD24466898
• tert-butyl (3S,4R)-3-hydroxy-4-(hydroxymethyl)piperidine-1-carboxylate
• DTXSID001158248
• Tert-Butyl 3-Hydroxy-4-(Hydroxymethyl)Piperidine-1-Carboxylate

• MDL： MFCD24466898
• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(15)12-5-4-8(7-13)9(14)6-12/h8-9,13-14H,4-7H2,1-3H3
• InChI Key： ULXATPSIGBJTPI-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CO)C(O)C1

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 70Ų

Tert-Butyl 3-Hydroxy-4-(Hydroxymethyl)Piperidine-1-Carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-Butyl 3-Hydroxy-4-(Hydroxymethyl)Piperidine-1-Carboxylate

Tert-Butyl 3-Hydroxy-4-(Hydroxymethyl)Piperidine-1-Carboxylate: A Comprehensive Overview

The compound with CAS No. 220218-58-6, known as Tert-Butyl 3-Hydroxy-4-(Hydroxymethyl)Piperidine-1-Carboxylate, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which have gained considerable attention due to their versatile applications in drug design and materials science. The tert-butyl group attached to the piperidine ring contributes to the molecule's stability and solubility, making it a valuable intermediate in various synthetic processes.

Recent studies have highlighted the potential of Tert-Butyl 3-Hydroxy-4-(Hydroxymethyl)Piperidine-1-Carboxylate in the development of bioactive compounds. Researchers have explored its role as a precursor in the synthesis of complex heterocyclic structures, which are essential components of many pharmacologically active agents. The presence of hydroxyl and hydroxymethyl groups in the molecule introduces hydrophilic properties, enhancing its ability to interact with biological systems. This makes it a promising candidate for applications in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

From a structural perspective, the piperidine ring serves as a rigid framework that can be further functionalized to introduce diverse substituents. The tert-butyl group at the 1-position provides steric bulk, which can influence the molecule's conformation and reactivity. This feature is particularly advantageous in stereochemical studies and enantioselective synthesis. Recent advancements in asymmetric catalysis have enabled the precise control of stereochemistry during the synthesis of this compound, paving the way for its use in chiral resolution and enantiomerically pure drug development.

The synthesis of Tert-Butyl 3-Hydroxy-4-(Hydroxymethyl)Piperidine-1-Carboxylate typically involves multi-step reactions, including nucleophilic substitutions, eliminations, and oxidations. These reactions are optimized to ensure high yields and purity, which are critical for its application in downstream processes. The use of environmentally friendly reagents and catalytic systems has also become a focus in recent research, aligning with the growing demand for sustainable chemical practices.

In terms of physical properties, this compound exhibits a melting point that is consistent with its molecular weight and functional groups. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for chromatographic separations and purification techniques. The hydroxyl groups present in the molecule contribute to its ability to form hydrogen bonds, which can influence its behavior in both solid-state and solution-phase studies.

Looking ahead, the potential applications of Tert-Butyl 3-Hydroxy-4-(Hydroxymethyl)Piperidine-1-Carboxylate are vast. Its role as an intermediate in drug discovery continues to expand, with researchers exploring its utility in targeting various disease states such as cancer, inflammation, and neurodegenerative disorders. Additionally, its unique structural features make it a candidate for use in advanced materials, including polymers and surfactants.

In conclusion, Tert-Butyl 3-Hydroxy-4-(Hydroxymethyl)Piperidine-1-Carboxylate stands out as a versatile compound with significant potential across multiple disciplines. Its structural diversity, combined with recent advancements in synthetic methodologies and application areas, positions it as a key player in contemporary chemical research. As ongoing studies uncover new insights into its properties and functionalities, this compound is poised to make even greater contributions to scientific innovation.